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Introduction
Gadolinium-148 (¹⁴⁸Gd) is a synthetic radioisotope of the rare-earth element gadolinium. It is

of significant interest in various fields of research, primarily due to its characteristic alpha

decay, which makes it a valuable tool in nuclear physics and as a tracer in radiochemistry. This

technical guide provides an in-depth overview of the core fundamental properties of ¹⁴⁸Gd,

including its decay characteristics, production methods, and the experimental protocols used

for their determination.

Core Nuclear Properties
The fundamental nuclear properties of Gadolinium-148 are summarized in the tables below.

These values represent the current scientific consensus based on experimental

measurements.

Table 1: Key Nuclear Properties of Gadolinium-148
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Property Value Reference(s)

Half-life (t₁/₂) 71.1 ± 1.2 years [1]

86.9 ± 3.9 years [2][3][4]

74.6 ± 3.0 years [5]

Decay Mode Alpha (α) Decay [1]

Daughter Nuclide Samarium-144 (¹⁴⁴Sm) [1][6]

Alpha Decay Energy 3.27129 ± 0.00003 MeV [1]

Table 2: Nuclear Parentage of Gadolinium-148
Parent Nuclide Formation Process

Terbium-148 (¹⁴⁸Tb) Electron Capture (EC)

Dysprosium-152 (¹⁵²Dy) Alpha (α) Decay

Production of Gadolinium-148
Gadolinium-148 is artificially produced in particle accelerators. The most common production

route involves the proton-induced spallation of heavy metal targets.[6]

Table 3: Production Parameters for Gadolinium-148
Production Method Target Material Projectile

Spallation Tantalum (Ta) or Tungsten (W) Protons

The production of ¹⁴⁸Gd can be achieved by irradiating tantalum or tungsten foils with high-

energy protons.[7] Following irradiation, the ¹⁴⁸Gd must be chemically separated from the

target material and other spallation products.

Experimental Protocols
The determination of the fundamental properties of Gadolinium-148 relies on precise and

accurate experimental measurements. The following sections detail the methodologies for key
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experiments.

Half-Life Determination: The "Direct Method"
The half-life of ¹⁴⁸Gd is determined using a "direct method," which involves the direct

measurement of the number of ¹⁴⁸Gd atoms and their corresponding radioactivity.[2][8]

Experimental Workflow:
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Experimental Workflow for Gd-148 Half-Life Determination

Production and Separation

Measurement

Data Analysis

Proton Irradiation of Tantalum Target

Dissolution of Irradiated Target

Wet Radiochemical Separation

Sample Preparation for Mass Spectrometry Sample Preparation for Alpha Spectrometry

Multicollector-ICP-MS (Atom Counting)

Half-Life Calculation

Alpha Spectrometry (Activity Measurement)
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Caption: Workflow for the determination of the half-life of Gadolinium-148.

Methodology:
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Production and Purification:

A pure tantalum target is irradiated with a high-energy proton beam in a particle

accelerator. This induces spallation reactions, creating a variety of radionuclides, including

¹⁴⁸Gd.[2]

The irradiated tantalum target is dissolved, typically using a mixture of strong acids.[9]

Gadolinium is chemically separated from the tantalum matrix and other lanthanides. A

multi-step process involving ion exchange and extraction chromatography is employed.[9]

[10] This may involve the use of anion exchange resins and extraction chromatographic

sorbents.[10]

Atom Counting (Multicollector-Inductively Coupled Plasma Mass Spectrometry - MC-ICP-

MS):

A precisely measured aliquot of the purified ¹⁴⁸Gd solution is prepared for analysis.

The sample is introduced into the MC-ICP-MS. The instrument utilizes an inductively

coupled plasma source to ionize the gadolinium atoms.

The ions are then accelerated and separated based on their mass-to-charge ratio by a

magnetic sector.

A multicollector system simultaneously detects the ion beams of the different gadolinium

isotopes, allowing for a precise determination of the number of ¹⁴⁸Gd atoms in the sample.

[2][11]

Activity Measurement (Alpha Spectrometry):

Another precisely measured aliquot of the purified ¹⁴⁸Gd solution is deposited onto a

suitable planchet to create a thin, uniform source.[12]

The source is placed in a vacuum chamber of an alpha spectrometer.

The alpha particles emitted from the decay of ¹⁴⁸Gd are detected, and their energies are

measured. This allows for the identification of ¹⁴⁸Gd and the determination of its activity
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(disintegrations per unit time).[2][12]

Half-Life Calculation:

The half-life (t₁/₂) is calculated from the number of atoms (N) and the activity (A) using the

fundamental decay equation: A = λN, where λ is the decay constant. The half-life is related

to the decay constant by t₁/₂ = ln(2)/λ.

Decay Energy and Mode Determination
The primary decay mode and the energy of the emitted alpha particles are determined using

alpha spectrometry.

Methodology:

Source Preparation: A sample of purified ¹⁴⁸Gd is prepared as a thin source to minimize self-

absorption of the alpha particles.[12]

Alpha Spectrometry: The source is analyzed using a high-resolution alpha spectrometer. The

detector is calibrated using standard sources with well-known alpha particle energies.

Data Analysis: The resulting energy spectrum will show a distinct peak corresponding to the

alpha decay of ¹⁴⁸Gd. The position of this peak determines the alpha decay energy. The

absence of significant peaks from other decay modes (e.g., beta particles) confirms that

alpha decay is the predominant decay mode.

Nuclear Decay Pathway
The decay of Gadolinium-148 follows a simple and direct pathway to a stable nuclide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/36731388/
https://www.nf-itwg.org/pdfs/ITWG-INFL-ALPH.pdf
https://www.nf-itwg.org/pdfs/ITWG-INFL-ALPH.pdf
https://www.benchchem.com/product/b1240889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decay Pathway of Gadolinium-148

Gadolinium-148 (¹⁴⁸Gd)
Half-life: ~71-87 years

Samarium-144 (¹⁴⁴Sm)
(Stable)

 Alpha Decay

α
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Caption: The alpha decay pathway of Gadolinium-148 to stable Samarium-144.

Applications in Research and Development
Gadolinium-148's well-characterized alpha emission and relatively long half-life make it a

useful tool in several research areas:

Nuclear Physics Research: Used in experiments to study nuclear structure and decay

properties.

Radiochemistry Tracer: Its distinct alpha signature allows it to be used as a tracer for

gadolinium in various chemical separation and environmental studies.

Calibration Source: It can serve as an energy calibration standard for alpha spectrometers.

It is important to note that while other gadolinium isotopes (e.g., ¹⁵³Gd) have applications in

medical imaging and therapy, ¹⁴⁸Gd is not typically used in drug development or for in vivo

biological studies due to its alpha emission, which deposits a high amount of energy in a very

short range, leading to high cytotoxicity. There are no known biological signaling pathways

directly involving Gadolinium-148.

Conclusion
Gadolinium-148 is a synthetic alpha-emitting radionuclide with well-defined nuclear properties.

Its production via proton spallation and subsequent purification require specialized facilities and
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expertise. The accurate determination of its fundamental characteristics, such as half-life and

decay energy, is crucial for its applications in nuclear science and is achieved through a

combination of sophisticated techniques like multicollector-inductively coupled plasma mass

spectrometry and alpha spectrometry. This guide provides a foundational understanding of

these core properties and methodologies for the scientific research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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